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Compound of Interest

Compound Name:
DBCO-Dextran sulfate (MW

40000)

Cat. No.: B15555992

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the safe handling, storage, and

disposal of DBCO-Dextran sulfate powder. It also includes a detailed experimental protocol for

its application in targeted drug delivery and an overview of a relevant biological signaling

pathway.

Product Identification and Properties
DBCO-Dextran sulfate is a chemically modified biopolymer. Dextran sulfate, a sulfated

polysaccharide, is functionalized with Dibenzocyclooctyne (DBCO), a reagent widely used in

copper-free click chemistry. This modification allows for the covalent attachment of azide-

containing molecules to the dextran sulfate backbone under physiological conditions.

Table 1: Physicochemical Properties of Dextran Sulfate

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b15555992#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15555992?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value References

Appearance White to off-white powder [1]

Solubility Freely soluble in water [1]

Stability (Powder)

Stable for more than five years

in well-sealed containers at

room temperature.

[1][2]

Stability (Solution)

Stable for extended periods at

pH 4-10. Autoclavable, though

a slight decrease in pH and

yellowing may occur.

[2]

Molecular Weight

Varies depending on the

dextran fraction used (e.g.,

40,000 Da).

[3]

Safety and Handling
While Dextran sulfate is not classified as a hazardous substance, it is recommended to handle

the powder with caution as its toxicological properties have not been fully investigated.[1][4]

The addition of the DBCO moiety is not expected to significantly increase its toxicity, as DBCO

is known for its biocompatibility and low cytotoxicity in biological systems.[5][6]

Hazard Identification
Inhalation: May cause respiratory tract irritation. Avoid breathing dust.[1][7]

Eye Contact: May cause eye irritation.[1][7]

Skin Contact: Generally does not irritate the skin, but prolonged contact should be avoided.

[8]

Ingestion: No specific data available, but large quantities may be harmful.[1]

Table 2: Summary of Safety Recommendations
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Precaution Recommendation References

Personal Protective Equipment

(PPE)

Safety glasses, gloves (nitrile

rubber recommended), and a

lab coat should be worn. For

handling larger quantities or

when dust generation is likely,

a dust mask or respirator is

recommended.

[1][7]

Engineering Controls

Handle in a well-ventilated

area, preferably in a chemical

fume hood to minimize dust

inhalation.

[7]

Handling

Avoid generating dust. Use a

wet mop for cleaning up spills.

[1]

Storage

Store in a tightly sealed

container in a cool, dry place.

Protect from moisture and

light.[1][9]

Disposal

Dispose of in accordance with

local, state, and federal

regulations. Small quantities

may be flushed with a large

amount of water, while larger

quantities may require

incineration.[1]

Experimental Protocols
DBCO-Dextran sulfate is a valuable tool for targeted drug delivery, particularly to activated

macrophages which overexpress scavenger receptors that bind to dextran sulfate.[8][10][11]

The DBCO group allows for the attachment of azide-modified drugs or imaging agents via

copper-free click chemistry.
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Preparation of Azide-Modified Drug
This is a generalized protocol and may need optimization depending on the specific drug.

Materials:

Drug with a suitable functional group for modification (e.g., amine, carboxylic acid).

Azido-PEG-NHS ester (for amine-containing drugs) or Azido-PEG-amine (for carboxyl-

containing drugs).

Anhydrous Dimethylformamide (DMF) or Dimethyl sulfoxide (DMSO).

Triethylamine (for amine-containing drugs).

EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide) and NHS (N-hydroxysuccinimide)

(for carboxyl-containing drugs).

Dialysis membrane (appropriate molecular weight cut-off).

Procedure (for an amine-containing drug):

1. Dissolve the drug in anhydrous DMF.

2. Add a 1.5 molar excess of Azido-PEG-NHS ester.

3. Add a 3 molar excess of triethylamine to the reaction mixture.

4. Stir the reaction at room temperature for 24 hours, protected from light.

5. Purify the azide-modified drug by dialysis against deionized water for 48 hours, changing

the water every 6 hours.

6. Lyophilize the purified product to obtain a powder.

Conjugation of Azide-Modified Drug to DBCO-Dextran
Sulfate

Materials:
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DBCO-Dextran sulfate powder.

Azide-modified drug.

Phosphate-buffered saline (PBS), pH 7.4.

Procedure:

1. Dissolve DBCO-Dextran sulfate in PBS to a concentration of 10 mg/mL.

2. Dissolve the azide-modified drug in PBS.

3. Add the azide-modified drug solution to the DBCO-Dextran sulfate solution at a desired

molar ratio (e.g., 1:5 DBCO:azide).

4. Incubate the reaction mixture at 37°C for 24 hours with gentle shaking.

5. Purify the resulting drug-Dextran sulfate conjugate by dialysis against deionized water for

48 hours to remove any unreacted drug.

6. Lyophilize the purified conjugate to obtain a powder.

Signaling Pathway and Visualization
In the context of rheumatoid arthritis, activated macrophages play a crucial role in the

inflammatory cascade. Dextran sulfate can target these macrophages through scavenger

receptors.[8][11] By delivering an anti-inflammatory drug, the DBCO-Dextran sulfate conjugate

can modulate intracellular signaling pathways, such as the NF-κB pathway, which is a key

regulator of inflammation.
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Targeted Drug Delivery and NF-κB Inhibition
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Caption: Targeted delivery of a drug via DBCO-Dextran sulfate to an activated macrophage.
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This guide is intended to provide a comprehensive overview for the safe and effective use of

DBCO-Dextran sulfate powder in a research setting. Users should always consult the most up-

to-date safety information from the supplier and adhere to all institutional safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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